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Compound of Interest

Compound Name: Substance P (5-11)

Cat. No.: B1295751 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of neuropeptides like Substance P (5-11) is paramount to both personal safety and

research integrity. While a specific Safety Data Sheet (SDS) for the C-terminal heptapeptide

fragment Substance P (5-11) is not readily available, safety protocols can be established

based on data for the parent molecule, Substance P, and similar peptide fragments. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to ensure a secure laboratory environment.

Personal Protective Equipment (PPE) and Handling
When working with Substance P (5-11), particularly in its lyophilized powder form, appropriate

personal protective equipment is crucial to prevent inhalation, ingestion, or skin contact. The

toxicological properties of this specific fragment have not been fully investigated, thus it should

be handled with care as a potentially hazardous substance.

Recommended Personal Protective Equipment:
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles or Glasses

Required to protect against

dust particles and splashes of

solutions.

Body Protection Laboratory Coat

A standard lab coat is the

minimum requirement to

protect clothing and skin.

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are

recommended to prevent skin

contact.[1]

Respiratory Protection Respirator

Recommended when handling

the lyophilized powder to avoid

inhalation of fine particles.[2]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Substance P (5-11) minimizes the risk of exposure and

contamination.

Preparation: Before handling, ensure all necessary PPE is worn correctly. Work in a well-

ventilated area, preferably within a chemical fume hood, especially when handling the

powdered form.[1]

Reconstitution: To reconstitute the lyophilized peptide, carefully add the appropriate sterile

solvent to the vial. Avoid shaking; instead, gently swirl or vortex to dissolve the peptide.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, it is recommended to

aliquot the reconstituted peptide into smaller, single-use volumes for storage.

Storage: Store the lyophilized peptide and its solutions according to the manufacturer's

recommendations, typically at -20°C or colder for long-term stability.

Spill Response: In case of a spill, contain the material promptly using absorbent pads. Clean

the area with a suitable disinfectant. Dispose of all contaminated materials as hazardous
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waste.

Disposal Plan
Proper disposal of Substance P (5-11) and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Solid Waste: Unused or expired lyophilized peptide, as well as contaminated items such as

pipette tips, gloves, and vials, should be collected in a clearly labeled, leak-proof hazardous

waste container.[3]

Liquid Waste: Aqueous solutions containing Substance P (5-11) should be collected in a

designated chemical waste container. Do not discharge to sewer systems.[1]

Decontamination: All non-disposable labware that has come into contact with the peptide

should be thoroughly rinsed with a suitable solvent and then washed with a laboratory-grade

detergent.

Experimental Protocols
While specific experimental protocols will vary based on the research application, the handling

and disposal procedures outlined above are fundamental to any workflow involving Substance
P (5-11). Adherence to these general laboratory safety practices is critical.

Visualizing the Handling Workflow
The following diagram illustrates the key steps for the safe handling and disposal of Substance
P (5-11).
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Safe Handling and Disposal Workflow for Substance P (5-11).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.chemicalbook.com/msds/substance-p-7-11.pdf
https://cdn.caymanchem.com/cdn/msds/483750m.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_DAla4_Substance_P_4_11.pdf
https://www.benchchem.com/product/b1295751#personal-protective-equipment-for-handling-substance-p-5-11
https://www.benchchem.com/product/b1295751#personal-protective-equipment-for-handling-substance-p-5-11
https://www.benchchem.com/product/b1295751#personal-protective-equipment-for-handling-substance-p-5-11
https://www.benchchem.com/product/b1295751#personal-protective-equipment-for-handling-substance-p-5-11
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1295751?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

